Cas no 333767-89-8 (6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 333767-89-8
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 6327409
• PubChem ID: 2866861
• Update Time: 2025-10-28

6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
• 333767-89-8
• CBMicro_031964
• Oprea1_143573
• AKOS000633240
• AB00095951-03
• F1011-1738
• 6-methyl-2-oxo-N-(o-tolyl)-4-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• BIM-0031784.P001
• AE-848/12918228
• SR-01000486598-1
• AKOS021997750
• 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• AB00095951-01
• SR-01000486598
• Oprea1_163183

• Inchi： 1S/C20H21N3O2/c1-12-8-10-15(11-9-12)18-17(14(3)21-20(25)23-18)19(24)22-16-7-5-4-6-13(16)2/h4-11,18H,1-3H3,(H,22,24)(H2,21,23,25)
• InChI Key： NUQNIQQQDCWZGB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC(NC1C1C=CC(C)=CC=1)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

6-Methyl-N-(2-Methylphenyl)-4-(4-Methylphenyl)-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide: A Comprehensive Overview

The compound CAS No 333767-89-8, also known as 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their versatile applications in drug design and material science. The molecule's structure is characterized by a tetrahydropyrimidine ring system with substituents at positions 6 and 4, as well as a carboxamide group at position 5. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydropyrimidines in drug discovery due to their ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies. The presence of methyl groups at positions 6 and 4 in this compound further enhances its stability and bioavailability, which are critical factors in drug development.

The synthesis of 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the tetrahydropyrimidine ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or amide bond formation. These reactions are optimized to ensure high yields and purity, which are essential for downstream applications.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Research conducted at the University of California revealed that it exhibits excellent absorption in the gastrointestinal tract and minimal hepatic metabolism, leading to a prolonged half-life in vivo. These characteristics make it an attractive candidate for oral drug delivery systems.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its rigid tetrahydropyrimidine core makes it suitable for use as a building block in supramolecular chemistry and nanotechnology. For example, researchers at MIT have utilized this compound to construct self-assembled monolayers with unique electronic properties.

Looking ahead, the development of novel analogs based on this compound holds immense potential for expanding its applications further. By modifying the substituents at positions 6 and 4 or altering the carboxamide group, chemists can tailor the molecule's properties to suit specific needs in medicine or materials science.

In conclusion, CAS No 333767-89-8, or 6-methyl-N-(2-methylphenyl)-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and favorable properties position it as a valuable tool in both academic research and industrial applications.